Cas no 1806841-75-7 (2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile)

• Product Name: 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile
• CAS No: 1806841-75-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916554
• Update Time: 2025-07-30

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-7(10)6-5(14)3-4(1-2-11)13-8(6)12/h3,7H,1H2,(H3,12,13,14)
• InChI Key： XOXFAVWOAZPBNL-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(CC#N)NC=1N)=O)F

Computed Properties

• Exact Mass: 199.05571818 g/mol
• Monoisotopic Mass: 199.05571818 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.9
• Molecular Weight: 199.16

Additional information on 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1806841-75-7): An Emerging Compound in Pharmaceutical Research

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1806841-75-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the pyridine family and features a difluoromethyl group, an amino group, and a hydroxyl group, all of which contribute to its distinct properties and biological activities.

The chemical structure of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile is characterized by a six-membered pyridine ring with various functional groups attached. The presence of the difluoromethyl group at the 3-position enhances the compound's lipophilicity and metabolic stability, while the amino group at the 2-position and the hydroxyl group at the 4-position provide additional sites for potential interactions with biological targets. The acetonitrile group at the 6-position further contributes to the compound's overall reactivity and solubility.

Recent studies have highlighted the potential of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the aggregation of amyloid-beta peptides, which are known to play a critical role in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death) in cancer cells. This selective cytotoxicity makes it a potential candidate for developing new anticancer drugs.

The pharmacokinetic properties of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile have been extensively studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it exhibits low toxicity in animal models, suggesting that it may have a favorable safety profile in humans.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile. Early results from phase I trials have shown promising outcomes, with patients tolerating the compound well and demonstrating positive responses in terms of disease progression. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

In conclusion, 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1806841-75-7) is an emerging compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for developing new therapies for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medical science.